Cas no 1806524-69-5 (6-Mercaptobenzo[d]oxazole-2-acetonitrile)

• Product Name: 6-Mercaptobenzo[d]oxazole-2-acetonitrile
• CAS No: 1806524-69-5
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 4818943
• Update Time: 2025-06-08

6-Mercaptobenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Mercaptobenzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C9H6N2OS/c10-4-3-9-11-7-2-1-6(13)5-8(7)12-9/h1-2,5,13H,3H2
• InChI Key： XZUZXJULRAVEKN-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OC(CC#N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8

Additional information on 6-Mercaptobenzo[d]oxazole-2-acetonitrile

6-Mercaptobenzo[d]oxazole-2-acetonitrile: A Promising Compound in Pharmaceutical Research

6-Mercaptobenzo[d]oxazole-2-acetonitrile (CAS No. 1806524-69-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its mercaptobenzo[d]oxazole core and acetonitrile functional group, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The chemical structure of 6-Mercaptobenzo[d]oxazole-2-acetonitrile is particularly noteworthy. The presence of the mercaptobenzo[d]oxazole moiety, which is known for its antioxidant and anti-inflammatory properties, combined with the acetonitrile group, which can enhance solubility and bioavailability, makes this compound a versatile platform for drug development. Recent studies have highlighted its potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 6-Mercaptobenzo[d]oxazole-2-acetonitrile has shown promise in preclinical models. Its antioxidant properties help mitigate oxidative stress, a key factor in the progression of these diseases. Additionally, the compound's ability to cross the blood-brain barrier enhances its therapeutic potential by allowing it to reach the central nervous system effectively.

Cancer research has also benefited from the study of 6-Mercaptobenzo[d]oxazole-2-acetonitrile. Preclinical studies have demonstrated its potential as an antiproliferative agent, inhibiting the growth of various cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of angiogenesis, both crucial processes in cancer progression. These findings suggest that 6-Mercaptobenzo[d]oxazole-2-acetonitrile could be a valuable addition to the arsenal of anticancer drugs.

Inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease, are another area where 6-Mercaptobenzo[d]oxazole-2-acetonitrile shows promise. Its anti-inflammatory properties have been attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK. Clinical trials are currently underway to evaluate its efficacy and safety in treating these conditions.

The pharmacokinetic profile of 6-Mercaptobenzo[d]oxazole-2-acetonitrile is another important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a successful drug candidate. Its high bioavailability and low toxicity profile make it an attractive option for further development.

In conclusion, 6-Mercaptobenzo[d]oxazole-2-acetonitrile (CAS No. 1806524-69-5) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. As research continues to advance, the therapeutic potential of this compound is likely to be fully realized.